Cas no 30563-00-9 (1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate)

1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate structure
30563-00-9 structure
Product Name:1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate
CAS No:30563-00-9
MF:C31H59NO3S
MW:525.870068788528
CID:291790
PubChem ID:71360281
Update Time:2025-04-19

1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • 1-Octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate
    • N,N-dioctyloctan-1-amine,4-methylbenzenesulfonic acid
    • 1-octanamine, N,N-dioctyl-, 4-methylbenzenesulfonate (1:1)
    • LogP
    • N,N-Dioctyloctan-1-amine 4-methylbenzenesulfonate (1:1)
    • 30563-00-9
    • DTXSID30784083
    • 4-Methylbenzene-1-sulfonic acid--N,N-dioctyloctan-1-amine (1/1)
    • Inchi: 1S/C24H51N.C7H8O3S/c1-4-7-10-13-16-19-22-25(23-20-17-14-11-8-5-2)24-21-18-15-12-9-6-3;1-6-2-4-7(5-3-6)11(8,9)10/h4-24H2,1-3H3;2-5H,1H3,(H,8,9,10)
    • InChI Key: KJKNHJNLBSCTCL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)O.N(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 525.42187
  • Monoisotopic Mass: 525.42156592g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 22
  • Complexity: 394
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų

Experimental Properties

  • PSA: 61.64
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